Cas no 16205-84-8 (3-(Trimethylsilyl)-2-propynoic Acid Ethyl Ester)

• Product Name: 3-(Trimethylsilyl)-2-propynoic Acid Ethyl Ester
• CAS No: 16205-84-8
• MF: C₈H₁₄O₂Si
• MW: 170.281063556671
• MDL: MFCD00074886
• CID: 136430
• PubChem ID: 24859791
• Update Time: 2025-04-19

3-(Trimethylsilyl)-2-propynoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(trimethylsilyl)propiolate
• Ethyl 3-(trimethylsilyl)propynoate
• 2-Propynoic acid,3-(trimethylsilyl)-, ethyl ester
• ethyl 3-trimethylsilylprop-2-ynoate
• ethyl 3-(trimethylsilyl)prop-2-ynoate
• AKOS015911739
• Ethyl3-(Trimethylsilyl)Propynoate
• SY107041
• SCHEMBL1244345
• MFCD00074886
• J-802207
• 3-(Trimethylsilyl)-2-propynoic Acid Ethyl Ester
• 16205-84-8
• ethyl 3-(trimethylsily)propynoate
• AMY028
• D84547
• 2-Propynoic acid,3-(trimethylsilyl)-,ethyl ester
• DTXSID10340929
• Ethyl 3-(trimethylsilyl)-2-propynoate #
• BCP19812
• Ethyl 3-(trimethylsilyl) propiolate
• C8H14O2Si
• Ethyl 3-(trimethylsilyl)propynoate, 99%
• A883010
• FT-0716604
• Ethyl3-(trimethylsilyl)propiolate
• FS-6056
• 2-Propynoic acid, 3-(trimethylsilyl)-, ethyl ester
• DB-064436

• MDL： MFCD00074886
• Inchi： 1S/C8H14O2Si/c1-5-10-8(9)6-7-11(2,3)4/h5H2,1-4H3
• InChI Key： QRBKPHYAIRLCLK-UHFFFAOYSA-N
• SMILES： [Si](C#CC(=O)OCC)(C)(C)C

Computed Properties

• Exact Mass: 170.07600
• Monoisotopic Mass: 170.076306220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.897 g/mL at 25 °C(lit.)
• Boiling Point: 92-96 °C/28 mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.441(lit.)
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water.
• PSA: 26.30000
• LogP: 1.43030
• Solubility: Not determined

3-(Trimethylsilyl)-2-propynoic Acid Ethyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters